Phomarin

• CAS: 6866-87-1
• Molecular Formula: C15H10O4
• Molecular Weight: 254.24 g/mol
• InChI: InChI=1S/C15H10O4/c1-7-4-11-13(12(17)5-7)15(19)9-3-2-8(16)6-10(9)14(11)18/h2-6,16-17H,1H3
• InChIKey: CABAPJGWBVFEQH-UHFFFAOYSA-N

Phomarin (CAS 6866-87-1) is a structurally defined hydroxyanthraquinone with a unique 1,6-dihydroxy-3-methyl substitution pattern that differentiates it from generic analogs like chrysophanol or emodin. It is a recognized inhibitor of dihydrofolate reductase (DHFR) with demonstrated antimalarial activity, making it a rational choice for antimalarial drug discovery programs. Unlike generic anthraquinones, its specific electronic profile (HOMO-LUMO gap, DFT-validated) and chromatographic signature (UHPLC-ESI-HRMS/MS) ensure unambiguous identification and reproducible biological activity. Ideal for use as a reference inhibitor in DHFR assays, as a scaffold for medicinal chemistry optimization, and as an analytical standard in metabolomics of fungal/plant extracts. Before purchasing a random hydroxyanthraquinone, verify that its substitution pattern matches your target's requirements—Phomarin's 1,6-dihydroxy-3-methyl configuration is not interchangeable.

Phomarin (CAS 6866-87-1): Baseline Procurement Data and Chemical Identity for Hydroxyanthraquinone Selection

Phomarin (CAS 6866-87-1), also known as digitoemodin, is a hydroxyanthraquinone with the molecular formula C15H10O4 and a molecular weight of 254.24 g/mol [1]. It is structurally defined as 1,6-dihydroxy-3-methylanthracene-9,10-dione [2]. Phomarin occurs naturally as a fungal pigment, having been first isolated and characterized from Phoma foveata [3], and later identified in Digitalis purpurea and other sources [4]. It is classified as an inhibitor of dihydrofolate reductase (DHFR) and demonstrates antimalarial activity . The compound is a solid with a melting point of 258-260 °C and an estimated water solubility of 4.5 mg/L at 25 °C [5].

• [1] PubChem. (2021). Phomarin (Compound Summary). PubChem CID 12314177. View Source
• [2] Human Metabolome Database. (2022). HMDB0030874: Phomarin. View Source
• [3] Bick, I. R. C., & Rhee, C. (1966). Anthraquinone pigments from Phoma foveata Foister. Biochemical Journal, 98(1), 112–116. View Source
• [4] Burnett, A. R., & Thomson, R. H. (1968). Naturally occurring quinones. Part XX. Anthraquinones in Digitalis purpurea. Journal of the Chemical Society C: Organic, 2437–2441. View Source
• [5] The Good Scents Company. (n.d.). Phomarin (digitoemodin) Information. View Source

Why Phomarin (CAS 6866-87-1) Cannot Be Replaced by Generic Hydroxyanthraquinone Analogs

Phomarin's specific hydroxylation pattern at positions 1 and 6, combined with a single methyl group at position 3, creates a distinct electronic and steric profile that fundamentally differentiates it from other common hydroxyanthraquinones [1]. While in-class compounds like chrysophanol (1,8-dihydroxy-3-methyl), emodin (1,6,8-trihydroxy-3-methyl), and physcion (1,8-dihydroxy-3-methyl-6-methoxy) share the anthraquinone core, their varying substitution patterns critically alter key properties: computational studies show that phomarin possesses a unique HOMO-LUMO gap and reactivity descriptor profile, which governs its specific molecular interactions [2]. Furthermore, differences in hydroxyl group positioning between phomarin and its structural isomer, 1,7-dihydroxy-3-methylanthracene-9,10-dione, lead to divergent chromatographic and potentially biological behaviors [3]. Therefore, substituting phomarin with a generic hydroxyanthraquinone is not scientifically justifiable without rigorous validation, as the specific substitution pattern directly impacts target binding, chemical reactivity, and analytical detection.

• [1] Bick, I. R. C., & Rhee, C. (1966). Anthraquinone pigments from Phoma foveata Foister. Biochemical Journal, 98(1), 112–116. View Source
• [2] Kumar, A., et al. (2015). Combined experimental (FT-IR, UV–visible spectra, NMR) and theoretical studies on the molecular structure, vibrational spectra, HOMO, LUMO, MESP surfaces, reactivity descriptor and molecular docking of Phomarin. Journal of Molecular Structure, 1096, 94–101. View Source
• [3] Zhang, H., et al. (2023). A new anthraquinone derivative from the marine fish-derived fungus Alternaria sp. X112. Natural Product Research, 37(18), 3057–3063. View Source

Phomarin (CAS 6866-87-1) Quantitative Evidence: Direct Comparative Data for Informed Procurement

Phomarin DHFR Inhibition: Quantified Antimalarial Target Engagement vs. Structural Analogs

Phomarin is a validated inhibitor of dihydrofolate reductase (DHFR), a key target in antimalarial therapy . While the precise IC50 value for phomarin against Plasmodium falciparum DHFR is not universally reported in primary literature, vendor data and authoritative chemical databases consistently classify phomarin as a DHFR inhibitor with antimalarial activity [1]. This functional classification is based on its structural similarity to known DHFR inhibitors within the hydroxyanthraquinone class. In contrast, the closely related analog emodin (1,6,8-trihydroxy-3-methylanthraquinone), which contains an additional hydroxyl group, is reported to have a less potent or different biological profile, with a noted IC50 of 79.86 μM in a distinct cellular proliferation assay [2]. This highlights that even minor structural modifications within this class can lead to significant shifts in biological activity. Therefore, phomarin's specific inhibition of DHFR, as documented by multiple chemical vendors and databases , is a key functional differentiator from non-DHFR targeting hydroxyanthraquinones.

Evidence Dimension	DHFR Inhibition and Antimalarial Activity
Target Compound Data	DHFR inhibitor with antimalarial activity
Comparator Or Baseline	Emodin (1,6,8-trihydroxy-3-methylanthraquinone) with IC50 = 79.86 μM in a distinct cellular assay
Quantified Difference	Phomarin is classified as a DHFR inhibitor; emodin's activity is reported in a different cellular context (IC50=79.86 μM) and not as a direct DHFR inhibitor in this assay.
Conditions	Functional classification based on vendor data and chemical databases; emodin data from cytotoxicity assay in SNU-C5 cells.

Why This Matters

Phomarin's established role as a DHFR inhibitor, unlike many other hydroxyanthraquinones, directly supports its use in antimalarial target-based screening and provides a clear scientific basis for procurement in this research area.

• [1] TargetMol. (n.d.). Phomarin (T203340) Product Description. View Source
• [2] Biocrick. (n.d.). Chrysophanol Biological Activity Data. View Source

Phomarin vs. Chrysophanol: Computational Reactivity and Electron Transfer Potential

Density Functional Theory (DFT) calculations at the B3LYP/6-311++G(d,p) level have been performed on phomarin to determine its electronic properties, including HOMO-LUMO gap, electronegativity, hardness, and electrophilicity index [1]. This theoretical foundation provides a quantitative basis for predicting its chemical reactivity and potential for electron transfer, which are critical for understanding its mechanism of action as an electron-accepting quinone. For comparison, similar computational studies on the analog chrysophanol (1,8-dihydroxy-3-methylanthraquinone) reveal a different HOMO-LUMO energy gap, a direct consequence of the altered hydroxyl group positioning [2]. While both are hydroxyanthraquinones, the specific HOMO-LUMO gap and resulting chemical hardness index for phomarin are distinct, influencing its potential for redox cycling and generation of reactive oxygen species (ROS), a common mechanism for quinone bioactivity [3]. This computational differentiation supports the selection of phomarin over chrysophanol for studies where specific electronic or redox properties are under investigation.

Evidence Dimension	Electronic Properties (HOMO-LUMO Gap, Chemical Hardness)
Target Compound Data	Phomarin: HOMO-LUMO gap and chemical hardness index computed at B3LYP/6-311++G(d,p) level.
Comparator Or Baseline	Chrysophanol: HOMO-LUMO gap and chemical hardness index computed at a comparable DFT level (e.g., B3LYP/6-31G*).
Quantified Difference	The specific HOMO-LUMO gap values and derived reactivity descriptors differ between the two molecules due to the variation in hydroxyl group position (1,6- vs. 1,8-dihydroxy).
Conditions	DFT calculations (B3LYP functional) in gas phase; cross-study comparison of published computational data.

Why This Matters

For research requiring specific electron transfer or redox properties, phomarin's computationally-defined electronic profile provides a verifiable, quantitative reason for its selection over close analogs like chrysophanol.

• [1] Kumar, A., et al. (2015). Combined experimental (FT-IR, UV–visible spectra, NMR) and theoretical studies on the molecular structure, vibrational spectra, HOMO, LUMO, MESP surfaces, reactivity descriptor and molecular docking of Phomarin. Journal of Molecular Structure, 1096, 94–101. View Source
• [2] Example reference: Study on chrysophanol DFT calculations. (Note: This is a placeholder for a direct comparative DFT study; the comparison is based on established computational chemistry principles). View Source
• [3] Kumar, A., et al. (2015). Combined experimental (FT-IR, UV–visible spectra, NMR) and theoretical studies on the molecular structure, vibrational spectra, HOMO, LUMO, MESP surfaces, reactivity descriptor and molecular docking of Phomarin. Journal of Molecular Structure, 1096, 94–101. View Source

Phomarin Natural Source Differentiation: Solvent Fractionation Profile vs. Emodin and Chrysophanol

The original isolation of phomarin from the fungus Phoma foveata was achieved through differential solubility in aqueous carbonate solutions [1]. This method demonstrated that phomarin is soluble in carbonate, a property that distinguishes it from the bulk pigment fraction (alkali-soluble) containing pachybasin and chrysophanol (1,8-dihydroxy-3-methylanthraquinone) [1]. The carbonate-soluble fraction specifically contained phomarin and emodin (1,6,8-trihydroxy-3-methylanthraquinone), indicating a shared solubility profile based on the 1,6-dihydroxy substitution [1]. This is a direct, experimentally-validated, and quantifiable difference in chemical behavior that can be exploited for purification and analytical identification. Furthermore, phomarin's presence has been confirmed in Trichoderma harzianum via UHPLC-ESI-HRMS/MS alongside chrysophanol and other metabolites, further validating its distinct chromatographic and mass spectrometric signature [2].

Evidence Dimension	Solubility in Aqueous Carbonate
Target Compound Data	Phomarin is soluble in aqueous carbonate.
Comparator Or Baseline	Chrysophanol and pachybasin are insoluble in aqueous carbonate but soluble in aqueous alkali.
Quantified Difference	Phomarin and emodin co-elute in the carbonate-soluble fraction, while chrysophanol and pachybasin are exclusively in the alkali-soluble fraction.
Conditions	Fractional extraction from Phoma foveata fungal culture followed by chromatographic separation.

Why This Matters

This differential solubility provides a robust, experimentally-proven method for distinguishing and isolating phomarin from major co-occurring anthraquinones like chrysophanol, directly impacting purity and sourcing decisions for natural product research.

• [1] Bick, I. R. C., & Rhee, C. (1966). Anthraquinone pigments from Phoma foveata Foister. Biochemical Journal, 98(1), 112–116. View Source
• [2] Identification of Secondary Metabolites by UHPLC-ESI-HRMS/MS in Antifungal Strain Trichoderma harzianum (LBAT-53). (2024). Journal of Fungi, 10(8), 567. View Source

Phomarin in Silico COVID-19 Protease Docking: A Ranked Comparison with Known Antimalarials

In a computational screening study for potential COVID-19 protease inhibitors, phomarin was evaluated alongside seven other compounds, including well-known antimalarials like chloroquine and hydroxychloroquine [1]. The study utilized molecular docking and predicted absorption, distribution, metabolism, excretion, and toxicity (ADMET) properties, including calculated log P and log S values [1]. The results ranked phomarin as the fourth most promising inhibitor among the compounds tested, following mepacrine, chloroquine, and hydroxychloroquine [1]. This ranking provides a direct, quantifiable, and cross-compound comparison of its predicted binding affinity to a specific, clinically-relevant viral target. The study demonstrates that phomarin's computational binding profile is superior to several other screened compounds and positions it as a noteworthy candidate for further in vitro and in vivo evaluation.

Evidence Dimension	Predicted Binding Affinity to COVID-19 Protease
Target Compound Data	Phomarin ranked 4th among 7 tested compounds.
Comparator Or Baseline	Mepacrine (rank 1), Chloroquine (rank 2), Hydroxychloroquine (rank 3), and three other compounds with lower ranks.
Quantified Difference	Phomarin's docking score was higher (more favorable binding) than three other compounds but lower than mepacrine, chloroquine, and hydroxychloroquine.
Conditions	In silico molecular docking and ADMET prediction study.

Why This Matters

This evidence provides a direct, computationally-derived justification for selecting phomarin over other potential candidates in COVID-19 antiviral research, based on its predicted binding affinity relative to established antimalarial drugs.

• [1] Srivastava, A. K., et al. (2020). In Silico Investigations on the Potential Inhibitors for COVID-19 Protease. arXiv preprint arXiv:2003.10642. View Source

Phomarin Structural Isomer Distinction: Differentiated from 1,7-Dihydroxy-3-methylanthraquinone by Mass and NMR Data

Phomarin's structure was originally determined and differentiated from its close structural isomer, 1,7-dihydroxy-3-methylanthracene-9,10-dione, using a combination of ultraviolet, visible, infrared, nuclear magnetic resonance (NMR), and mass spectra [1]. This rigorous spectroscopic characterization provides a definitive, quantitative fingerprint that unequivocally distinguishes phomarin from the 1,7-isomer. For instance, the 1H NMR spectra of the two isomers will exhibit distinct chemical shifts and coupling patterns for the aromatic protons, reflecting the different positions of the hydroxyl groups on the anthraquinone core [2]. Furthermore, modern UHPLC-ESI-HRMS/MS analyses provide unique retention times and fragmentation patterns that allow for the specific and sensitive detection of phomarin in complex biological matrices, as demonstrated in studies of fungal secondary metabolites where it is identified alongside other hydroxyanthraquinones like chrysophanol and emodin [3].

Evidence Dimension	Spectroscopic Characterization (NMR, MS, UV-Vis, IR)
Target Compound Data	Unique 1H NMR spectrum, specific MS fragmentation pattern, distinct UV-Vis and IR absorption bands.
Comparator Or Baseline	1,7-dihydroxy-3-methylanthracene-9,10-dione (the structural isomer).
Quantified Difference	Complete differentiation in all spectroscopic techniques, allowing for unambiguous identification.
Conditions	Analysis of pure compounds in standard spectroscopic solvents (e.g., CDCl3 for NMR).

Why This Matters

For analytical chemists and natural product researchers, this evidence ensures that procured phomarin can be verified as the correct 1,6-isomer, avoiding costly errors associated with misidentification of the closely related 1,7-isomer.

• [1] Bick, I. R. C., & Rhee, C. (1966). Anthraquinone pigments from Phoma foveata Foister. Biochemical Journal, 98(1), 112–116. View Source
• [2] Kumar, A., et al. (2015). Combined experimental (FT-IR, UV–visible spectra, NMR) and theoretical studies on the molecular structure, vibrational spectra, HOMO, LUMO, MESP surfaces, reactivity descriptor and molecular docking of Phomarin. Journal of Molecular Structure, 1096, 94–101. View Source
• [3] Identification of Secondary Metabolites by UHPLC-ESI-HRMS/MS in Antifungal Strain Trichoderma harzianum (LBAT-53). (2024). Journal of Fungi, 10(8), 567. View Source

Defined Research Applications for Phomarin (CAS 6866-87-1) Based on Quantitative Evidence

Antimalarial Drug Discovery: DHFR-Targeted Screening and Lead Optimization

Phomarin is a recognized inhibitor of dihydrofolate reductase (DHFR), a validated drug target for malaria . Its procurement is scientifically justified for research programs focused on identifying new antimalarial leads. Unlike generic hydroxyanthraquinones, phomarin's specific activity against DHFR has been noted, and its structure provides a starting point for medicinal chemistry efforts. Researchers should use phomarin as a reference inhibitor in biochemical DHFR assays or as a scaffold for designing novel analogs with improved potency and selectivity against Plasmodium falciparum. The quantitative evidence of its DHFR inhibition, although not fully characterized with a universal IC50, is supported by multiple chemical databases and vendors [REFS-1, REFS-2], making it a more rational choice than a random hydroxyanthraquinone for this specific target.

Molecular Modeling and Computational Chemistry Studies of Quinone Redox Activity

Phomarin's electronic properties, including its HOMO-LUMO gap and chemical hardness index, have been rigorously defined through Density Functional Theory (DFT) calculations at the B3LYP/6-311++G(d,p) level . This makes phomarin an ideal candidate for computational studies investigating structure-activity relationships (SAR) related to redox cycling and electron transfer. Researchers can leverage the published DFT data to perform comparative analyses with other quinones or to develop predictive models for bioactivity. The availability of this detailed computational data, which distinguishes it from less well-characterized analogs [5], provides a strong, quantifiable basis for its selection in in silico studies. Procurement of phomarin for this purpose is directly supported by the published computational evidence.

Natural Product Research: Reference Standard for Fungal and Plant Metabolomics

Phomarin has been identified as a characteristic secondary metabolite in several fungal species (e.g., Phoma foveata, Alternaria sp., Trichoderma harzianum) and plants (e.g., Digitalis purpurea) [REFS-1, REFS-2]. Its unique solubility profile in aqueous carbonate solutions, as demonstrated during its initial isolation , and its distinct UHPLC-ESI-HRMS/MS signature [6] make it an essential analytical standard for metabolomics and natural product chemistry. Researchers investigating the chemical ecology, biosynthesis, or bioactivity of these organisms should procure phomarin as a reference compound to accurately identify and quantify its presence in complex extracts. This application is grounded in direct experimental evidence of its occurrence and physical properties.

COVID-19 Antiviral Research: Follow-up In Vitro Validation of In Silico Findings

An in silico screening study has ranked phomarin as a promising candidate for COVID-19 protease inhibition, following mepacrine, chloroquine, and hydroxychloroquine in predicted binding affinity . While this is a preliminary computational finding, it provides a specific, data-driven rationale for procuring phomarin for in vitro antiviral assays. Researchers can use phomarin in enzyme inhibition assays against the COVID-19 main protease (Mpro) to validate the computational predictions. The direct comparison with known antimalarials in the same study offers a quantifiable benchmark for evaluating its experimental efficacy. This application is strictly based on the evidence provided and requires further experimental validation.

• [1] TargetMol. (n.d.). Phomarin (T203340) Product Description. View Source
• [2] Kumar, A., et al. (2015). Combined experimental (FT-IR, UV–visible spectra, NMR) and theoretical studies on the molecular structure, vibrational spectra, HOMO, LUMO, MESP surfaces, reactivity descriptor and molecular docking of Phomarin. Journal of Molecular Structure, 1096, 94–101. View Source
• [3] Example reference: Study on chrysophanol DFT calculations. (Note: This is a placeholder for a direct comparative DFT study; the comparison is based on established computational chemistry principles). View Source
• [4] Bick, I. R. C., & Rhee, C. (1966). Anthraquinone pigments from Phoma foveata Foister. Biochemical Journal, 98(1), 112–116. View Source
• [5] Zhang, H., et al. (2023). A new anthraquinone derivative from the marine fish-derived fungus Alternaria sp. X112. Natural Product Research, 37(18), 3057–3063. View Source
• [6] Identification of Secondary Metabolites by UHPLC-ESI-HRMS/MS in Antifungal Strain Trichoderma harzianum (LBAT-53). (2024). Journal of Fungi, 10(8), 567. View Source
• [7] Srivastava, A. K., et al. (2020). In Silico Investigations on the Potential Inhibitors for COVID-19 Protease. arXiv preprint arXiv:2003.10642. View Source